Cas no 61267-57-0 (Propanedioic acid, [(5-amino-6-cyanopyrazinyl)methyl]-, diethyl ester)

• Product name: Propanedioic acid, [(5-amino-6-cyanopyrazinyl)methyl]-, diethyl ester
• CAS No: 61267-57-0
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 486507
• PubChem ID: 12348364

Propanedioic acid, [(5-amino-6-cyanopyrazinyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(5-amino-6-cyanopyrazinyl)methyl]-, diethyl ester
• diethyl 2-[(5-amino-6-cyanopyrazin-2-yl)methyl]propanedioate
• Diethyl [(5-amino-6-cyanopyrazin-2-yl)methyl]propanedioate
• DTXSID20493056
• 61267-57-0

• Inchi： InChI=1S/C13H16N4O4/c1-3-20-12(18)9(13(19)21-4-2)5-8-7-16-11(15)10(6-14)17-8/h7,9H,3-5H2,1-2H3,(H2,15,16)
• InChI Key： NZVIBLCZAOKDJR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CN=C(C(=N1)C#N)N)C(=O)OCC

Computed Properties

• Exact Mass: 292.11728
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 128.19